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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B15592040 Get Quote

An In-depth Technical Guide to 1,9-Caryolanediol 9-acetate

Abstract
1,9-Caryolanediol 9-acetate is a naturally occurring sesquiterpenoid compound. This technical

guide synthesizes the available scientific information on its chemical properties, natural

sources, and biological activities. While research on this specific molecule is limited, this

document provides a comprehensive overview of its known characteristics and contextualizes

its potential within the broader class of sesquiterpenoids.

Introduction
1,9-Caryolanediol 9-acetate, with the CAS Number 155488-34-9, is a sesquiterpenoid

belonging to the caryophyllane class.[1] Sesquiterpenoids are a large and diverse group of 15-

carbon isoprenoids that are widely distributed in the plant kingdom and are known to exhibit a

broad spectrum of biological activities.[1] This guide focuses on the specific properties and the

limitedly explored biological potential of 1,9-Caryolanediol 9-acetate.

Chemical Properties and Structure
The chemical properties of 1,9-Caryolanediol 9-acetate are summarized in the table below.
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Property Value Reference

CAS Number 155488-34-9 [1][2]

Molecular Formula C₁₇H₂₈O₃ [1]

Molecular Weight 280.40 g/mol

Class
Sesquiterpenoid

(Caryophyllane-type)
[1]

Synonyms
Caryophyllene 1,9-diol 9-

acetate

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature

Storage Temperature -20℃

Natural Occurrence
1,9-Caryolanediol 9-acetate has been isolated from the pods of Sindora sumatrana, a plant

belonging to the Leguminosae family.[1] The isolation of this compound was part of a broader

investigation into the chemical constituents of this plant species.

Biological Activity and Scientific Research
Currently, there is a notable scarcity of published research specifically detailing the biological

activities of 1,9-Caryolanediol 9-acetate.

An activity-guided fractionation study on the pods of Sindora sumatrana was conducted to

identify compounds that could inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO)

production in murine macrophage RAW 264.7 cells. While this study isolated several di- and

sesquiterpenoids, 1,9-Caryolanediol 9-acetate was not identified as one of the active

constituents for iNOS inhibition.
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It is worth noting that other sesquiterpenoids, including those with acetate functional groups,

have demonstrated a range of biological effects, such as anti-inflammatory and anticancer

activities. This suggests a potential for 1,9-Caryolanediol 9-acetate to possess similar

properties, though this remains to be experimentally verified.

Experimental Protocols
Due to the lack of published studies on the biological activity of 1,9-Caryolanediol 9-acetate,

there are no specific experimental protocols associated with this compound to report at this

time.

Signaling Pathways
There is no information available in the current scientific literature regarding any signaling

pathways that are modulated by 1,9-Caryolanediol 9-acetate.

Logical Relationships and Workflows
As the biological activities of 1,9-Caryolanediol 9-acetate are yet to be elucidated, a diagram

illustrating its mechanism of action or signaling pathway cannot be constructed. However, a

general workflow for the investigation of a novel natural product like 1,9-Caryolanediol 9-
acetate can be conceptualized.

A generalized workflow for natural product drug discovery.

Conclusion and Future Directions
1,9-Caryolanediol 9-acetate is a structurally characterized sesquiterpenoid from Sindora

sumatrana. Despite its classification within a pharmacologically significant class of natural

products, its biological activities remain largely unexplored. The absence of data presents a

clear opportunity for future research.

Key areas for future investigation include:

Broad-spectrum biological screening: Evaluating the anti-inflammatory, anticancer,

antimicrobial, and other potential therapeutic effects of 1,9-Caryolanediol 9-acetate.
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Structure-activity relationship (SAR) studies: Comparing its activity with other caryophyllane-

type sesquiterpenoids to understand the contribution of the diol and acetate functionalities.

Elucidation of mechanisms of action: Should any significant biological activity be identified,

subsequent studies to determine the underlying signaling pathways would be crucial for its

development as a potential therapeutic agent.

This technical guide serves as a foundational document summarizing the current knowledge of

1,9-Caryolanediol 9-acetate and highlights the significant potential for future research to

uncover its pharmacological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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